Cas no 500556-91-2 (exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

Technical Introduction: exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid is a versatile bicyclic compound featuring a rigid norbornane scaffold with a carboxyl group and a Boc-protected tertiary amine. Its stereochemically defined exo-configuration ensures high selectivity in synthetic applications, particularly in peptide and medicinal chemistry. The Boc group offers orthogonal protection for the nitrogen, facilitating further functionalization under mild conditions. The carboxylic acid moiety enables coupling reactions, making it a valuable intermediate for constructing complex architectures. Its stability and well-defined reactivity profile enhance its utility in asymmetric synthesis and drug discovery. This compound is particularly suited for applications requiring precise spatial control, such as chiral auxiliaries or constrained peptidomimetics.

exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid structure

500556-91-2 structure

Product Name:exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

CAS No:500556-91-2

MF:C₁₂H₁₉NO₄

MW:241.28356385231

MDL:MFCD12198742

CID:1547348

PubChem ID:13006550

Update Time:2025-10-18

exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl)ester, (1R,2S,4S)-rel-
- exo-7-Boc-7-azabicyclo[2.2.1]heptan-2-yl carboxylic acid racemate
- (1R*,2S*,4S*)-7-AZA-BICYCLO[2.2.1]HEPTANE-2,7-DICARBOXYLIC ACID 7-TERT-BUTYL ESTER
- (1R,2S,4S)-7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
- exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- rel-(1R,2S,4S)-7-Boc-7-aza-bicyclo[2.2.1]heptane-2-carboxylic acid
- 1260589-42-1
- H10109
- 2S-7-AZA-BICYCLO[2.2.1]HEPTANE-2,7-DICARBOXYLIC ACID 7-TERT-BUTYL ESTER
- (1R,2S,4S)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- (1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- rel-(1R,2S,4S)-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
- AKOS027384385
- (1R,2S,4S)-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- rel-((1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- 500556-91-2
- W14519
- AS-74537
- DTXSID101133487
- rel-(1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- EXO-7-(TERT-BUTOXYCARBONYL)-7-AZABICYCLO[2.2.1]HEPTANE-2-EXO-CARBOXYLIC ACID
- CS-0058933
- SCHEMBL5233794
- rel-7-(1,1-Dimethylethyl) (1R,2S,4S)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
- 7-AZABICYCLO[2.2.1]HEPTANE-2,7-DICARBOXYLIC ACID, 7-(1,1-DIMETHYLETHYL) ESTER, (1R,2S,4S)-REL-
- (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
- (1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylicacid
- MDL： MFCD12198742
- Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9+/m0/s1
- InChI Key： XRDRXGVDCVQVPV-XHNCKOQMSA-N
- SMILES： O(C(C)(C)C)C(N1[C@H]2CC[C@@H]1[C@@H](C(=O)O)C2)=O

Computed Properties

Exact Mass: 241.13140809g/mol
Monoisotopic Mass: 241.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 66.8Å²

exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR307691-250mg	(1R,2S,4S*)-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester	500556-91-2		250mg	£201.00	2025-02-20
Apollo Scientific	OR307691-1g	(1R,2S,4S*)-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester	500556-91-2		1g	£435.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E81850-5g	rel-((1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)	500556-91-2	95%	5g	¥12980.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E81850-1g	rel-((1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)	500556-91-2	95%	1g	¥4330.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E81850-500mg	rel-((1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)	500556-91-2	95%	500mg	¥2600.0	2023-09-07
abcr	AB387161-100 mg	(1R,2S,4S*)-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester; 95%	500556-91-2		100 mg	€169.50	2023-07-19
abcr	AB387161-250 mg	(1R,2S,4S*)-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester; 95%	500556-91-2		250 mg	€288.50	2023-07-19
abcr	AB387161-1 g	(1R,2S,4S*)-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester; 95%	500556-91-2		1 g	€688.00	2023-07-19
eNovation Chemicals LLC	Y1190648-1g	(1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid	500556-91-2	95%	1g	$215	2024-07-20
eNovation Chemicals LLC	D772636-100mg	7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl)ester, (1R,2S,4S)-rel-	500556-91-2	95%	100mg	$95	2024-06-06